N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H10N6OS/c1-8-4-13-15-6-10(7-20(13)17-8)16-14(21)9-2-3-11-12(5-9)19-22-18-11/h2-7H,1H3,(H,16,21)
• InChI Key: LMQSRWTXKQZZFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C14H10N6OS
• Molecular Weight: 310.34 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry. They have attracted a great deal of attention in material science recently due to their significant photophysical properties. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidine derivatives are diverse and depend on the specific substituents present in the molecule. For example, through the uracil ring-opening induced by a reagent and a later loss of a methylurea molecule, the 2-aryl-5-hydroxypyrazolo[1,5-a]pyrimidine can be produced.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidine derivatives can vary greatly depending on their specific chemical structure. In general, they have a molar mass of around 119.127 g·mol −1.

Scientific Research Applications

Fluorescent Molecules

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Antimicrobial Activity

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Hypnotic Drugs

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Anti-inflammatory Drugs

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Anti-tumor Drugs

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Antiviral Drugs

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Mechanism of Action

The mechanism of action of pyrazolo[1,5-a]pyrimidine derivatives can vary greatly depending on their specific chemical structure and the biological target they interact with. Some derivatives are known to have anticancer potential and enzymatic inhibitory activity.

Future Directions

Pyrazolo[1,5-a]pyrimidine derivatives have a high impact in medicinal chemistry and have attracted a great deal of attention in material science recently due to their significant photophysical properties. Future research will likely focus on developing new synthetic routes and applications for these compounds.